Cas no 406466-53-3 (Dinotefuran, (R)-)

Dinotefuran, (R)- structure
Dinotefuran, (R)- structure
Product Name:Dinotefuran, (R)-
CAS No:406466-53-3
MF:C7H14N4O3
MW:202.211061000824
CID:2633354
PubChem ID:139864282
Update Time:2025-04-21

Dinotefuran, (R)- Chemical and Physical Properties

Names and Identifiers

    • (R)-Dinotefuran
    • 406466-53-3
    • Dinotefuran, (R)-
    • DA-69198
    • G1PB5JB3VE
    • 1-methyl-2-nitro-3-[[(3R)-oxolan-3-yl]methyl]guanidine
    • UNII-G1PB5JB3VE
    • Guanidine, N''-methyl-N-nitro-N'-(((3R)-tetrahydro-3-furanyl)methyl)-
    • Inchi: 1S/C7H14N4O3/c1-8-7(10-11(12)13)9-4-6-2-3-14-5-6/h6H,2-5H2,1H3,(H2,8,9,10)/t6-/m1/s1
    • InChI Key: YKBZOVFACRVRJN-ZCFIWIBFSA-N
    • SMILES: O1CC[C@H](CNC(=N[N+](=O)[O-])NC)C1

Computed Properties

  • Exact Mass: 202.10659032g/mol
  • Monoisotopic Mass: 202.10659032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.1
  • Topological Polar Surface Area: 91.5Ų
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